Cas no 471-25-0 (Propiolic acid)

Propiolic acid Properties

Names and Identifiers

• Propiolic acid
• 2-Propynoic acid
• Acetylenecarboxylic acid~Propargylic acid~Propynoic acid
• Propargylic acid
• Propiolic acid, (Propynoic acid)
• Acetylenecarboxylic acid
• prop-2-ynoic acid
• Propiolic Acidd
• Propynoic acid
• 2-PROPYNIOC ACID
• PROPIOLIC ACID
• PROPARGYLIC ACID
• Propiolic acid, 98+%
• F10329
• NSC 16152
• NSC-16152
• HC#CCOOH
• EINECS 207-437-8
• CHEBI:33199
• propiolate
• Q257590
• propinic acid
• HC.$.CCOOH
• BCP18740
• CHEMBL1213530
• Acetylene carboxylic acid
• STR03210
• HSDB 7857
• 26969-44-8
• AMY7000
• F2191-0185
• acetylenemonocarboxylic acid
• MFCD00004360
• C00804
• Carboxyacetylene
• P2QW39G9LZ
• DTXSID6060050
• NSC16152
• UNII-P2QW39G9LZ
• Acetylenemonocarboxylate
• 471-25-0
• Z104493798
• Propinsaeure
• HC.equiv.CCOOH
• 2-PROPYNE-1-CARBOXYLIC ACID
• Propiolic acid, technical, >=95% (T)
• P0497
• AKOS000121542
• EN300-21202
• Propiolic acid, 95%
• NS00031666
• s6108
• PROPIOLIC ACID [MI]
• Propiolsaeure
• Carboxy acetylene
• BBL011346
• DB-070776
• 2Propynoic acid
• DTXCID1040532
• STL146436
• +Expand

• MDL： MFCD00004360
• InChIKey： UORVCLMRJXCDCP-UHFFFAOYSA-N
• Inchi： 1S/C3H2O2/c1-2-3(4)5/h1H,(H,4,5)
• SMILES： C#CC(=O)O
• BRN： 878176

Computed Properties

• Exact Mass: 70.005479g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 70.005479g/mol
• Monoisotopic Mass: 70.005479g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 5
• Complexity: 84.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Odor: Odor resembling acetic acid
• Temperature: When heated to decomposition it emits acrid smoke and irrirating fumes.
• LogP: -0.29580
• PSA: 37.30000
• Merck: 7821
• Refractive Index: n20/D 1.431(lit.)
• Water Partition Coefficient: miscible
• Boiling Point: 58°C/12mmHg(lit.)
• Melting Point: 16-18 °C (lit.)
• Flash Point: Fahrenheit: 136.4 ° f
  Celsius: 58 ° c
  
• FEMA: 2465
• Color/Form: colorless liquid
• Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents, reducing agents. Combustible.
• Solubility: Slightly soluble in water
• Sensitiveness: Sensitive to light; Sensitive to humidity
• pka: 1.84(at 25℃)
• Density: 1.138 g/mL at 25 °C(lit.)

Propiolic acid Security Information

• Symbol: GHS02 GHS05 GHS06
• RTECS：UD9300000
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45-S24/25
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25; R34
• Hazard Level：8
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2920 8/PG 2
• Hazard Statement： H226,H301,H310,H314
• Warning Statement： P280,P302+P350,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 24/25-34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8 (3)
• FLUKA BRAND F CODES：3-8

Propiolic acid Customs Data

• HS CODE：29161980
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters